Cas no 1217226-46-4 (Nitrofurantoin-13C3)
Nitrofurantoin-13C3 structure
Product Name:Nitrofurantoin-13C3
CAS No:1217226-46-4
MF:C8H6N4O5
MW:241.135005474091
CID:1072712
PubChem ID:329754262
Update Time:2025-04-20
Nitrofurantoin-13C3 Chemical and Physical Properties
Names and Identifiers
-
- Nitrofurantoin-13C3
- 1-[(E)-(5-nitrofuran-2-yl)methylideneamino]imidazolidine-2,4-dione-13C3
- 1-(5-Nitro-2-furfurylideneamino)hydantoin-13C3
- nitrofurantoin-
- 1-[(E)-(5-nitrofuran-2-yl)methylideneamino]-(2,4,5-13C3)1,3-diazolidine-2,4-dione
- AKOS040755323
- 1-[[(5-Nitro-2-furanyl)methylene]amino]-2,4-imidazolidinedione-13C3
- 1217226-46-4
- HY-A0090S
- 67-20-9 (Unlabeled)
- CS-0129586
- Nitrofurantoin-13C3, VETRANAL(TM), analytical standard
-
- MDL： MFCD16652575
- Inchi： 1S/C8H6N4O5/c13-6-4-11(8(14)10-6)9-3-5-1-2-7(17-5)12(15)16/h1-3H,4H2,(H,10,13,14)/b9-3+/i4+1,6+1,8+1
- InChI Key： NXFQHRVNIOXGAQ-PZGYLZBDSA-N
- SMILES： O1C(=CC=C1/C=N/N1[13C](N[13C]([13CH2]1)=O)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 241.04388381g/mol
- Monoisotopic Mass: 241.04388381g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 121Ų
Nitrofurantoin-13C3 Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H317-H334
- Warning Statement： P261-P280-P342+P311
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-42/43
- Safety Instruction： 22-36/37-45
-
Hazardous Material Identification：
Nitrofurantoin-13C3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 32513-10MG |
Nitrofurantoin-13C3 |
1217226-46-4 | VETRANAL | 10MG |
￥10626.9 | 2022-02-23 | |
| AN HUI ZE SHENG Technology Co., Ltd. | 32513-10MG |
Nitrofurantoin-13C3 VETRANAL(TM), analytical standard |
1217226-46-4 | 10mg |
￥11423.93 | 2023-02-07 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | N493852-1mg |
1-(((5-nitrofuran-2-yl)methylene)amino)imidazolidine-2,4-dione-2,4,5-13c3 |
1217226-46-4 | 1mg |
￥2100.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | N493852-10mg |
1-(((5-nitrofuran-2-yl)methylene)amino)imidazolidine-2,4-dione-2,4,5-13c3 |
1217226-46-4 | 10mg |
￥16800.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-O-02971-1ea |
1-(((5-nitrofuran-2-yl)methylene)amino)imidazolidine-2,4-dione-2,4,5-13c3 |
1217226-46-4 | 1ea |
￥1200.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-O-02971-5ea |
1-(((5-nitrofuran-2-yl)methylene)amino)imidazolidine-2,4-dione-2,4,5-13c3 |
1217226-46-4 | 5ea |
￥5270.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-O-02971-10ea |
1-(((5-nitrofuran-2-yl)methylene)amino)imidazolidine-2,4-dione-2,4,5-13c3 |
1217226-46-4 | 10ea |
￥10040.00 | 2023-09-15 | ||
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B62636-1ml |
Nitrofurantoin-13C3 |
1217226-46-4 | ,100μg/ml in acetonitrile | 1ml |
￥5400.00 | 2023-02-07 | |
| TRC | N493852-1mg |
Nitrofurantoin-13C3 |
1217226-46-4 | 1mg |
$ 164.00 | 2023-09-06 | ||
| TRC | N493852-5mg |
Nitrofurantoin-13C3 |
1217226-46-4 | 5mg |
$ 724.00 | 2023-09-06 |
Nitrofurantoin-13C3 Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
1217226-46-4 (Nitrofurantoin-13C3) Related Products
- 67-20-9(Nitrofurantoin)
- 21638-36-8(2-Imidazolidinone,4-methyl-1-[[(5-nitro-2-furanyl)methylene]amino]-)
- 5580-25-6(Hydrazinecarboxamide,1-[2-(dimethylamino)ethyl]-2-[(5-nitro-2-furanyl)methylene]-)
- 555-84-0(2-Imidazolidinone,1-[[(5-nitro-2-furanyl)methylene]amino]-)
- 3363-58-4(2,4-Imidazolidinedione,3-(4-morpholinylmethyl)-1-[[(5-nitro-2-furanyl)methylene]amino]-)
- 5579-89-5(Nifursemizone)
- 21997-21-7(2,4-Imidazolidinedione,1-[[(5-amino-2-furanyl)methylene]amino]-)
- 1672-88-4(Furagin)
- 1088-92-2(2,4-Imidazolidinedione,3-(hydroxymethyl)-1-[[(5-nitro-2-furanyl)methylene]amino]-)
- 5036-03-3(2-Imidazolidinone,1-(2-hydroxyethyl)-3-[[(5-nitro-2-furanyl)methylene]amino]-)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
